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The long-term success of dental restorations is critically dependent on the wear resistance of
the materials used. With the advent of CAD/CAM technology, a variety of restorative materials
are available, each with distinct physical and mechanical properties. This guide provides an
objective in vitro comparison of the wear characteristics of several prominent CEREC
(Chairside Economical Restoration of Esthetic Ceramics) materials against common
alternatives, supported by experimental data from multiple studies.

Comparative Wear Data of Dental CAD/CAM
Materials

The following table summarizes the quantitative wear data from in vitro studies, focusing on
volume loss and vertical substance loss of various ceramic and composite resin materials used
in dental restorations. These studies simulate the oral environment to predict the clinical
performance of these materials.
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Experimental Protocols

The in vitro wear characteristics of dental materials are assessed through various simulation

methods. A commonly employed methodology is the two-body wear test, which simulates the

contact between the restorative material and an opposing surface (antagonist).

A Representative Two-Body Wear Test Protocol:

e Specimen Preparation:

o Cylindrical or block-shaped specimens of the test materials are fabricated according to
manufacturer instructions. For CEREC materials, this involves milling from pre-fabricated
blocks.[2][5][6]

o The surfaces of the specimens are polished to a standardized finish to ensure consistent

initial surface roughness.[5]

o The dimensions of the specimens are precisely measured.

e Antagonist Selection and Preparation:

o The antagonist can be a natural tooth (e.g., extracted human premolars), a standardized
ceramic (e.g., steatite or zirconia spheres), or another restorative material.[2][3][7][8]

o When using natural teeth, they are cleaned, inspected for defects, and mounted in acrylic
resin.[2][5]
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e Wear Simulation:
o A chewing simulator or a pin-on-block/ball-on-disc wear device is utilized.[2][7][9][10]
o Specimens and antagonists are mounted in the device.

o The test is conducted under a specific load (e.g., 30 N, 49 N, or 50 N) and for a
predetermined number of cycles (e.g., 10,000 to 600,000 cycles) at a set frequency (e.g.,
1.2 to 1.7 HZ2).[2][4][7][11]

o The simulation is often performed in a liquid medium, such as artificial saliva or distilled
water, to mimic oral conditions.[3][5] Some protocols also include thermal cycling to
simulate temperature changes in the mouth.[4][5]

o Wear Measurement and Analysis:

o Quantitative Analysis: Wear is quantified by measuring the volume loss or the vertical
substance loss.

» Volume Loss: This can be determined by 3D scanning the specimen surface before and
after the wear test and superimposing the images to calculate the volumetric difference.
[9][12] Another method involves calculating wear from the dimensions of the wear scar.

[3]

» Weight Loss: The specimen is weighed before and after the test to determine the mass
loss, which can be correlated to volume loss if the material's density is known.[2]

= Vertical Loss: A profilometer is used to measure the maximum depth of the wear track.

[4]

o Qualitative Analysis: Scanning electron microscopy (SEM) is used to observe the
morphology of the worn surfaces to understand the wear mechanisms (e.g., abrasion,
attrition).[4]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for an in vitro two-body wear test of dental
restorative materials.
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Caption: Workflow for in vitro two-body wear testing of dental materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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